Cas no 34637-92-8 (methyl hydrogen ethylphosphonate)

• Product Name: methyl hydrogen ethylphosphonate
• CAS No: 34637-92-8
• MF: C₃H₉O₃P
• MW: 124.075522184372
• CID: 1464044
• PubChem ID: 115298
• Update Time: 2025-04-20

methyl hydrogen ethylphosphonate Chemical and Physical Properties

Names and Identifiers

• methyl hydrogen ethylphosphonate
• Phosphonic acid, ethyl-, monomethyl ester
• SCHEMBL2100459
• DTXSID20956131
• 34637-92-8
• Monomethyl ethylphosphonate
• methyl ethylphosphonic acid

• Inchi： 1S/C3H9O3P/c1-3-7(4,5)6-2/h3H2,1-2H3,(H,4,5)
• InChI Key： SMNZHEHSKZSQLM-UHFFFAOYSA-N
• SMILES： P(CC)(=O)(O)OC

Computed Properties

• Exact Mass: 124.02897
• Monoisotopic Mass: 124.02893114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53